molecular formula C16H19NO2S2 B5224061 N-mesityl-4-(methylthio)benzenesulfonamide

N-mesityl-4-(methylthio)benzenesulfonamide

Cat. No. B5224061
M. Wt: 321.5 g/mol
InChI Key: GUSUQZUVOFITEL-UHFFFAOYSA-N
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Description

N-mesityl-4-(methylthio)benzenesulfonamide, also known as mesna, is an organic compound that is widely used in scientific research. It is a sulfhydryl compound that is used primarily as a protective agent against the toxic effects of certain chemotherapy drugs. Mesna has been extensively studied and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-mesityl-4-(methylthio)benzenesulfonamide is not fully understood. It is believed to work by detoxifying acrolein, a toxic metabolite of cyclophosphamide and ifosfamide. Mesna reacts with acrolein to form a stable compound that is excreted in the urine. This prevents the toxic effects of acrolein on the bladder and other organs.
Biochemical and Physiological Effects
In addition to its protective effects against chemotherapy-induced toxicity, N-mesityl-4-(methylthio)benzenesulfonamide has been found to have other biochemical and physiological effects. It has been shown to have antioxidant properties and to protect against oxidative stress. Mesna has also been found to have anti-inflammatory effects and to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Mesna is a widely used compound in scientific research, particularly in the field of oncology. Its primary advantage is its ability to protect against chemotherapy-induced toxicity, which allows researchers to study the effects of chemotherapy drugs without the confounding effects of toxicity. However, N-mesityl-4-(methylthio)benzenesulfonamide has some limitations for lab experiments. It has a short half-life and requires frequent dosing, which can be cumbersome in some experiments. Additionally, N-mesityl-4-(methylthio)benzenesulfonamide can interfere with the pharmacokinetics of chemotherapy drugs, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-mesityl-4-(methylthio)benzenesulfonamide. One area of interest is the potential use of N-mesityl-4-(methylthio)benzenesulfonamide in the treatment of other conditions such as interstitial cystitis and radiation cystitis. Another area of interest is the development of more effective and efficient methods of dosing N-mesityl-4-(methylthio)benzenesulfonamide. Additionally, there is ongoing research on the mechanism of action of N-mesityl-4-(methylthio)benzenesulfonamide and its potential use in combination with other chemotherapy drugs.

Synthesis Methods

Mesna is synthesized by the reaction of mesitylene with thionyl chloride to form mesityl chloride. This is then reacted with sodium sulfite to form sodium 2-mesitylenesulfonate. The final step involves the reaction of sodium 2-mesitylenesulfonate with methyl mercaptan to form N-mesityl-4-(methylthio)benzenesulfonamide.

Scientific Research Applications

Mesna is primarily used in scientific research as a protective agent against the toxic effects of certain chemotherapy drugs. It is used to prevent hemorrhagic cystitis, a common side effect of chemotherapy drugs such as cyclophosphamide and ifosfamide. Mesna is also used in the treatment of other conditions such as interstitial cystitis and radiation cystitis.

properties

IUPAC Name

4-methylsulfanyl-N-(2,4,6-trimethylphenyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19NO2S2/c1-11-9-12(2)16(13(3)10-11)17-21(18,19)15-7-5-14(20-4)6-8-15/h5-10,17H,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GUSUQZUVOFITEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC=C(C=C2)SC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19NO2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

321.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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